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Compound of Interest

Compound Name: Pyridin-1-ium butane-1-sulfonate

Cat. No.: B1592221

For Researchers, Scientists, and Drug Development Professionals
Introduction

Pyridin-1-ium butane-1-sulfonate, a zwitterionic organic compound, holds interest within the
fields of chemical synthesis and pharmaceutical sciences. Its structure, featuring a positively
charged pyridinium ring and a negatively charged sulfonate group connected by a butyl chain,
imparts unigue physicochemical properties. This technical guide provides a consolidated
overview of the available chemical and physical data for Pyridin-1-ium butane-1-sulfonate,
including its synthesis, and known characteristics.

Core Chemical Properties

Pyridin-1-ium butane-1-sulfonate, also known as 4-(Pyridin-1-ium-1-yl)butane-1-sulfonate, is
a white solid at room temperature. Its core identifiers and physicochemical properties are
summarized below.
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Property Value Reference
CAS Number 21876-43-7 [1112]
Molecular Formula CoH13NOsS [2]
Molecular Weight 215.27 g/mol [2]

IUPAC Name :(:er]i:ti;]-l-ium-l-yl)butane-l- 1]

Physical Form Solid [2]

Melting Point

232 °C (solvent: ethanol)

Storage Temperature

Inert atmosphere, room

temperature

[2]

Synthesis

The synthesis of Pyridin-1-ium butane-1-sulfonate is typically achieved through the

nucleophilic attack of pyridine on 1,4-butane sultone. This reaction leads to the opening of the

sultone ring and the formation of the zwitterionic product.

General Experimental Protocol:

A general procedure for the synthesis of similar pyridinium sulfonates involves the following

steps:

» Reaction Setup: Pyridine and 1,4-butane sultone are mixed, often in a suitable solvent or

neat.

e Reaction Conditions: The reaction mixture is typically heated under reflux for a specified

period to ensure complete reaction.

e Product Isolation: Upon cooling, the zwitterionic product often precipitates from the reaction

mixture.

 Purification: The crude product can be purified by recrystallization from an appropriate

solvent, such as ethanol, to yield the final, purified Pyridin-1-ium butane-1-sulfonate.
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The following diagram illustrates the general workflow for the synthesis of Pyridin-1-ium
butane-1-sulfonate.

General Synthesis Workflow

Reactants
(Pyridine, 1,4-Butane Sultone)

.

Reaction
(Heating/Reflux)

;

Precipitation/Crystallization

;

Filtration

.

Washing
(with solvent)

:

Drying

.

Purified Product
(Pyridin-1-ium butane-1-sulfonate)

Click to download full resolution via product page

General synthesis workflow for Pyridin-1-ium butane-1-sulfonate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1592221?utm_src=pdf-body
https://www.benchchem.com/product/b1592221?utm_src=pdf-body
https://www.benchchem.com/product/b1592221?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Analytical Data

While specific spectral data for Pyridin-1-ium butane-1-sulfonate is not readily available in
the public domain, its structure is typically confirmed using a suite of analytical techniques.
Commercial suppliers indicate that the following analyses can be performed upon request:

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To elucidate the proton and
carbon framework of the molecule.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups,
particularly the sulfonate and pyridinium moieties.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

o Chromatographic Techniques (LC-MS, GC-MS, HPLC): For purity assessment and
separation.[1]

Safety and Handling

Pyridin-1-ium butane-1-sulfonate is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Standard laboratory safety protocols, including the use of personal protective equipment such
as gloves, safety glasses, and a lab coat, should be followed when handling this compound.
Work should be conducted in a well-ventilated area or a fume hood.

Applications and Future Directions

Pyridin-1-ium butane-1-sulfonate is primarily utilized as a pharmaceutical intermediate and a
reagent in synthetic organic chemistry.[1] The zwitterionic nature of this and related compounds
makes them interesting candidates for applications in:
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» Drug Development: As scaffolds or building blocks for more complex bioactive molecules.
The sulfonate group can improve water solubility, a desirable property for drug candidates.

o Catalysis: As components of ionic liquids or phase-transfer catalysts.

e Materials Science: In the development of novel materials with specific ionic conductivity or
thermal properties.

Further research into the biological activities and specific applications of Pyridin-1-ium
butane-1-sulfonate is warranted to fully explore its potential in drug discovery and materials
science. Currently, there is a lack of detailed studies on its involvement in specific biological
signaling pathways or its efficacy in defined experimental models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

